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Compound of Interest

Compound Name: MI-888 free base
CAS No.: 1303607-59-1
Cat. No.: B609029

Get Quote

Technical Guide: MI-888 Free Base vs. MI-888

HCI Salt

Optimizing Formulation, Stability, and Biological
Application

Executive Summary

MI-888 is a potent, orally active small-molecule inhibitor of the MDM2-p53 interaction,

belonging to the spiro-oxindole class.[1][2] It functions by binding to the p53 pocket on MDM2,
restoring p53 tumor suppressor activity.[1]

The choice between the Free Base and the Hydrochloride (HCI) Salt is not merely a matter of
preference but a critical determinant of solubility, formulation strategy, and in vivo bioavailability.

o MI-888 Free Base is the intrinsic active pharmaceutical ingredient (API). It is highly lipophilic,
requiring organic co-solvents (DMSO, PEG) for solubilization.
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o MI-888 HCI Salt is the protonated ionic form. While it offers improved initial aqueous

dissolution, it introduces acidity and potential precipitation risks in neutral buffers (e.g., PBS)

due to the "common ion effect” or pH shift.

Chemical & Physical Characterization

Understanding the stoichiometry is vital for accurate dosing. Using the wrong molecular weight

(MW) will result in under-dosing (if using salt MW for base) or over-dosing.

| ichi : :

Feature MI-888 Free Base MI-888 HCI Salt (Mono)
CAS Registry 1303609-30-4 N/A (Custom/Lab Prep)
Formula

Molecular Weight 548.48 g/mol ~584.94 g/mol (+36.46)

State Crystalline Solid / Powder Crystalline or Amorphous Solid
Charge State Neutral (Non-ionized) Cationic (Protonated amine)
Hygroscopicity Low Moderate to High (Desiccant

required)

Critical Calculation: To deliver an equivalent molar dose of 10 mg/kg (Free Base), you must

weigh 10.66 mg/kg of the HCI salt.

Solubility & Formulation Logic

The primary technical challenge with spiro-oxindole MDM2 inhibitors is their lipophilicity.

Solubility Profiles

o Free Base: Practically insoluble in pure water. Soluble in DMSO (>50 mg/mL) and Ethanol.
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o HCI Salt: Soluble in water at low pH. However, in neutral buffers (pH 7.4), the salt will
deprotonate and revert to the insoluble free base, causing precipitation.

Formulation Decision Tree (Graphviz)

The following logic flow dictates which form to use based on your application.
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Figure 1: Decision matrix for selecting MI-888 form based on experimental context.

Experimental Protocols
Protocol A: Preparation of Stock Solution (In Vitro)

Best for: Cell viability assays (MTT/CTG), Western Blotting. Preferred Form: Free Base

Weighing: Weigh 5.48 mg of MI-888 Free Base.

Dissolution: Add 1.0 mL of anhydrous DMSO (creates a 10 mM stock).

o Note: If using HCI salt, you must add 1.06 mL DMSO to achieve the same molar
concentration, or weigh 5.85 mg for 1 mL.

Storage: Aliquot into amber vials. Store at -80°C. Avoid repeated freeze-thaw cycles.

Usage: Dilute 1:1000 in culture media for a 10 uM working concentration. Ensure final
DMSO is <0.5% to avoid vehicle toxicity.

Protocol B: In Vivo Formulation (Oral Gavage)

Best for: Xenograft tumor regression studies. Preferred Form: Free Base (Standard Protocol
from Zhao et al., J. Med. Chem.)

Vehicle Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[3]

¢ Solubilization (Step 1): Dissolve MI-888 Free Base in 100% DMSO at 10x the final desired
concentration (e.g., if dosing 100 mg/kg at 10 mL/kg volume, target conc is 10 mg/mL. Make
100 mg/mL DMSO stock).

o Co-solvent Addition (Step 2): Add PEG-300 and Tween-80 to the DMSO stock. Vortex
vigorously until clear.

e Aqueous Addition (Step 3 - CRITICAL): Slowly add the Saline (0.9% NaCl) or PBS dropwise
while vortexing.

o Why Free Base? If you use the HCI salt here, adding neutral saline may cause the pH to
rise locally, stripping the proton and causing the free base to crash out as a gummy

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b609029/docs?utm_src=pdf-body#difference-between-mi-888-free-base-and-mi-888-hcl-salt
https://www.targetmol.com/compound/mi-888-tfa
https://www.benchchem.com/product/b609029/docs?utm_src=pdf-body#difference-between-mi-888-free-base-and-mi-888-hcl-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

precipitate. The Free Base formulation relies on the PEG/Tween micelles to hold the
compound in suspension/solution.

Biological Implications
Cellular Uptake (In Vitro)

In cell culture media (pH 7.4), the HCI salt will instantly equilibrate to the Free Base form upon
dilution. Therefore, there is no biological difference in potency (IC50) between the two forms in
vitro, provided the dosing is normalized for molecular weight.

Pharmacokinetics (In Vivo)

e Stomach Environment (pH 1.5 - 2.0): Both forms will exist primarily as the protonated
species (Salt) in the stomach.

o Absorption: Absorption occurs in the intestine (pH 6-7). The Free Base is generally preferred
for oral formulation development because it allows the researcher to control the solubilization
via the vehicle (PEG/Tween) rather than relying on gastric dissolution, which can be variable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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